N-[(4-imidazol-1-ylphenyl)methyl]-3-iodo-4-methylbenzamide

• IUPAC Name: N-[(4-imidazol-1-ylphenyl)methyl]-3-iodo-4-methylbenzamide
• InChI: InChI=1S/C18H16IN3O/c1-13-2-5-15(10-17(13)19)18(23)21-11-14-3-6-16(7-4-14)22-9-8-20-12-22/h2-10,12H,11H2,1H3,(H,21,23)
• InChI Key: JGQBMCNKTFCATO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)N3C=CN=C3)I
• Molecular Formula: C18H16IN3O
• Molecular Weight: 417.2 g/mol

Description

N-[(4-imidazol-1-ylphenyl)methyl]-3-iodo-4-methylbenzamide, commonly known as IMM-H004, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. IMM-H004 belongs to the class of benzamide derivatives and is known for its ability to modulate various biological pathways, making it a promising candidate for the development of new drugs.

Mechanism of Action

IMM-H004 exerts its therapeutic effects by modulating the activity of various enzymes and signaling pathways in the body. One of the primary targets of IMM-H004 is the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting the activity of MAO, IMM-H004 can increase the levels of these neurotransmitters in the brain, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
IMM-H004 has been shown to have a wide range of biochemical and physiological effects in the body. In addition to its effects on neurotransmitter metabolism, IMM-H004 can also modulate the activity of various enzymes involved in the regulation of oxidative stress and inflammation. Studies have shown that IMM-H004 can reduce the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines, leading to improved cellular function and reduced tissue damage.

Advantages and Limitations for Lab Experiments

IMM-H004 has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily produced in large quantities, making it suitable for high-throughput screening assays. Additionally, IMM-H004 has a well-defined chemical structure and mechanism of action, making it a useful tool for studying the biology of various enzymes and signaling pathways.
However, there are also some limitations to the use of IMM-H004 in laboratory experiments. One of the main limitations is its relatively low potency compared to other drugs targeting the same pathways. Additionally, the effects of IMM-H004 may be influenced by factors such as pH, temperature, and the presence of other compounds in the experimental system.

Future Directions

Despite its potential therapeutic applications, there is still much to be learned about the biological effects of IMM-H004. Some of the future directions for research on IMM-H004 include:
1. Investigating the effects of IMM-H004 on other enzymes and signaling pathways involved in the regulation of cellular function.
2. Developing more potent derivatives of IMM-H004 that can be used as drugs for the treatment of neurological disorders.
3. Studying the pharmacokinetics and pharmacodynamics of IMM-H004 to better understand its efficacy and safety in humans.
4. Exploring the potential applications of IMM-H004 in other fields of scientific research, such as cancer treatment and cardiovascular disease.
Conclusion:
In conclusion, N-[(4-imidazol-1-ylphenyl)methyl]-3-iodo-4-methylbenzamide, or IMM-H004, is a promising synthetic compound with a wide range of potential therapeutic applications. Its ability to modulate various biological pathways makes it a useful tool for studying the biology of enzymes and signaling pathways. While there is still much to be learned about the biological effects of IMM-H004, its potential for the treatment of neurological disorders and other diseases makes it an exciting area of research.

Synthesis Methods

The synthesis of IMM-H004 involves the reaction of 4-imidazol-1-ylbenzylamine with 3-iodo-4-methylbenzoyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain pure IMM-H004. This synthesis method has been optimized to yield high purity and high yield of IMM-H004, making it suitable for large-scale production.

Scientific Research Applications

IMM-H004 has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of IMM-H004 is in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Studies have shown that IMM-H004 can modulate the activity of enzymes involved in the metabolism of neurotransmitters, leading to improved cognitive function and neuroprotection.